Cas no 65706-64-1 (Decanoic acid, 2-amino-, ethyl ester)

• Product Name: Decanoic acid, 2-amino-, ethyl ester
• CAS No: 65706-64-1
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 4112702
• PubChem ID: 12923606
• Update Time: 2025-11-06

Decanoic acid, 2-amino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 2-amino-, ethyl ester
• Capric acid 2-aminoethyl ester
• Decanoic acid 2-aminoethyl ester
• Ethanolamine decanoate
• EN300-657274
• AKOS013465385
• 65706-64-1
• ethyl 2-amino-decanoate
• ethyl 2-aminodecanoate
• XSTSHOZESJIYPK-UHFFFAOYSA-N
• SCHEMBL11083554

• Inchi： 1S/C12H25NO2/c1-3-5-6-7-8-9-10-11(13)12(14)15-4-2/h11H,3-10,13H2,1-2H3
• InChI Key： XSTSHOZESJIYPK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(N)CCCCCCCC

Computed Properties

• Exact Mass: 215.188529040Da
• Monoisotopic Mass: 215.188529040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Decanoic acid, 2-amino-, ethyl ester

Decanoic acid, 2-amino-, ethyl ester (CAS No. 65706-64-1): A Comprehensive Overview in Modern Chemical Biology

Decanoic acid, 2-amino-, ethyl ester, identified by the chemical compound code CAS No. 65706-64-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, belonging to the class of amino esters, exhibits a distinctive molecular architecture that makes it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications. The detailed exploration of its chemical characteristics, synthesis methods, and emerging applications in biomedical research provides a comprehensive understanding of its significance in contemporary scientific endeavors.

The molecular structure of Decanoic acid, 2-amino-, ethyl ester consists of a decanoic acid backbone modified with an amino group at the second carbon position and an ethyl ester group at the carboxyl end. This configuration imparts unique reactivity and solubility properties, making it a versatile building block in organic synthesis. The presence of both an amino group and an ester functionality allows for further derivatization, enabling the creation of more complex molecules with tailored biological activities. Such structural features are particularly relevant in the development of novel pharmaceuticals and agrochemicals, where precise molecular design is crucial.

In recent years, Decanoic acid, 2-amino-, ethyl ester has been increasingly studied for its potential applications in drug discovery and material science. Its ability to act as a precursor for more complex molecules has been leveraged in the synthesis of bioactive peptides and proteins. For instance, researchers have utilized this compound to develop peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological functions while avoiding issues such as immunogenicity or degradation. The ester linkage provides stability, while the amino group allows for selective modifications, making it an ideal candidate for constructing intricate molecular frameworks.

Moreover, the compound has shown promise in the field of nanotechnology and polymer science. Its amphiphilic nature—comprising both hydrophobic and hydrophilic regions—makes it suitable for forming micelles and nanoparticles, which are widely used in drug delivery systems. These systems aim to enhance the bioavailability and targeted delivery of therapeutic agents, improving treatment efficacy while minimizing side effects. The structural versatility of Decanoic acid, 2-amino-, ethyl ester allows for fine-tuning of particle size and surface properties, enabling customization for specific biomedical applications.

Recent advancements in computational chemistry have further highlighted the utility of Decanoic acid, 2-amino-, ethyl ester as a model compound for studying molecular interactions. High-performance computing techniques have been employed to simulate its behavior in various environments, providing insights into its potential roles in enzyme inhibition and substrate binding. These simulations have revealed that the compound can interact with biological targets through multiple mechanisms, including hydrogen bonding and hydrophobic interactions. Such findings are invaluable for designing inhibitors or modulators with high specificity and potency.

The synthesis of Decanoic acid, 2-amino-, ethyl ester involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include the condensation of decanoyl chloride with ethanolamine followed by reduction or transesterification steps to introduce the desired functional groups. Advances in catalytic methods have improved the efficiency and yield of these processes, making large-scale production more feasible. Additionally, green chemistry principles have been applied to develop more sustainable synthetic pathways, reducing waste generation and energy consumption without compromising product quality.

In conclusion, Decanoic acid, 2-amino-, ethyl ester (CAS No. 65706-64-1) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool in synthetic chemistry, drug development, and material science. As research continues to uncover new possibilities for this molecule, Decanoic acid, 2-amino-, ethyl ester is poised to play an increasingly important role in advancing our understanding of biological processes and developing innovative solutions to global challenges.